
Personal protective equipment for handling (S)-
NODAGA-tris(t-Bu ester)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-NODAGA-tris(t-Bu ester)

Cat. No.: B8068173 Get Quote

Essential Safety and Handling Guide for (S)-
NODAGA-tris(t-Bu ester)
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of (S)-NODAGA-tris(t-Bu ester), ensuring laboratory

safety and operational integrity.

This document provides immediate, essential safety and logistical information for the handling

of (S)-NODAGA-tris(t-Bu ester). The following procedural guidance is designed to answer

specific operational questions, building a foundation of trust and safety in your laboratory

practices.

Key Compound and Safety Data
A summary of essential quantitative data for (S)-NODAGA-tris(t-Bu ester) is provided below

for quick reference.
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Parameter Value

Chemical Name
2-[1,4,7-Triazacyclononan-1-yl-4,7-bis(tBu-

ester)]-1,5-pentanedioic acid

Synonyms NODAGA-tris(t-Bu ester)

CAS Number 438553-50-3

Molecular Formula C₂₇H₄₉N₃O₈

Molecular Weight 543.7 g/mol

Form Powder

Storage Temperature -20 °C or below

Transport Not classified as dangerous goods

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for the safe handling of (S)-NODAGA-tris(t-
Bu ester) in a laboratory setting.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number on the label match the order.

Store the container in a designated, well-ventilated, and dry area at or below -20°C.

Keep the container tightly closed to prevent contamination and degradation.

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and personal protective

equipment is mandatory.
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Ventilation: All handling of the powder, including weighing and solution preparation, should

be conducted in a certified chemical fume hood or a ventilated balance enclosure to

minimize inhalation of dust particles.

Eye Protection: Wear chemical safety goggles to protect against potential splashes or

airborne particles.

Hand Protection: Use standard laboratory gloves, such as nitrile gloves. Gloves should be

inspected before use and changed immediately if contaminated.

Body Protection: A standard laboratory coat should be worn to protect street clothing from

contamination.

Respiratory Protection: While generally not required for small quantities handled with good

ventilation, an N95 or higher-rated respirator should be considered if handling large

quantities or if engineering controls are not sufficient.

Handling and Experimental Procedures
Before handling, ensure the Safety Data Sheet (SDS) is readily accessible.

Allow the container to reach room temperature before opening to avoid condensation.

Carefully weigh the required amount of powder within a chemical fume hood or ventilated

enclosure to prevent the generation of dust.

When preparing solutions, add the powder slowly to the solvent to avoid splashing.

After handling, decontaminate all work surfaces with an appropriate cleaning agent.

Wash hands thoroughly with soap and water after removing gloves and before leaving the

laboratory.

Spill and Emergency Procedures
In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

Minor Spills:
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Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid

creating dust.

Carefully sweep the absorbed material into a designated waste container.

Clean the spill area with a wet cloth or paper towels.

Place all cleanup materials in a sealed bag for proper disposal.

Major Spills:

Evacuate the area immediately.

Alert your laboratory supervisor and institutional safety office.

Prevent entry to the area until it has been decontaminated by trained personnel.

First Aid:

Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical

attention.

Skin Contact: Wash the affected area immediately with plenty of soap and water. If skin

irritation occurs, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of (S)-NODAGA-tris(t-Bu ester) and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Unused Product: Dispose of unused (S)-NODAGA-tris(t-Bu ester) as non-hazardous

chemical waste.[1][2] It should be collected in a clearly labeled, sealed container and

disposed of through your institution's hazardous waste management program.[2]

Contaminated Materials: All materials contaminated with the compound, such as gloves,

absorbent pads, and disposable labware, should be placed in a sealed bag and disposed of

as chemical waste.

Empty Containers: Empty containers should be thoroughly rinsed with a suitable solvent. The

rinsate should be collected and disposed of as chemical waste. Once clean, the container

can be disposed of in the regular trash after defacing the label.[1]

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of (S)-NODAGA-
tris(t-Bu ester).
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Caption: Workflow for safe handling of (S)-NODAGA-tris(t-Bu ester).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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